Cas no 851879-29-3 (2-2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid)

• Product Name: 2-2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid
• CAS No: 851879-29-3
• MF: C₁₁H₈BrNO₂S
• MW: 298.155720710754
• CID: 3107935
• PubChem ID: 2526761
• Update Time: 2025-05-20

2-2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3-bromophenyl)thiazol-4-yl)acetic acid
• 851879-29-3
• 2-[2-(3-bromophenyl)-1,3-thiazol-4-yl]aceticAcid
• AKOS002669833
• Z85921056
• BBL030573
• STL239623
• 2-(3-Bromophenyl)-4-thiazoleacetic acid
• G55942
• DTXCID901708282
• MFCD06655279
• [2-(3-bromophenyl)-1,3-thiazol-4-yl]acetic acid
• DTXSID401277767
• 2-[2-(3-bromophenyl)-1,3-thiazol-4-yl]acetic Acid
• EN300-12293
• VS-09901
• 2-2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid

• Inchi： 1S/C11H8BrNO2S/c12-8-3-1-2-7(4-8)11-13-9(6-16-11)5-10(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： IDCRSZLCNDGRCW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC(=CS1)CC(=O)O

Computed Properties

• Exact Mass: 296.94591Da
• Monoisotopic Mass: 296.94591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid

2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid: A Comprehensive Overview

2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid, also identified by the CAS number 851879-29-3, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of thiazole derivatives, which have garnered attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound comprises a thiazole ring fused with a bromophenyl group and an acetic acid moiety, making it a versatile platform for further functionalization and exploration.

The synthesis of 2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid typically involves multi-step reactions, often starting from readily available starting materials such as bromobenzene and thioamides. The formation of the thiazole ring is a critical step, often achieved through cyclization reactions under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored green chemistry approaches to synthesize this compound, aligning with global sustainability goals.

One of the most promising applications of 2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid lies in its potential as a precursor for bioactive molecules. The thiazole ring is known for its ability to modulate biological activities, such as anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for anti-inflammatory drug development.

In the field of agrochemistry, 2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid has been investigated for its role as a plant growth regulator. The bromophenyl group imparts unique electronic properties that can influence the compound's interaction with plant receptors. Recent research has demonstrated that this compound can enhance stress tolerance in crops by modulating hormone signaling pathways. Such findings underscore its potential in sustainable agriculture practices aimed at improving crop yields under adverse conditions.

The material science sector has also benefited from the exploration of 2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid. Its structural versatility allows for the creation of advanced materials with tailored properties. For example, derivatives of this compound have been used as building blocks for polymer synthesis, offering improved thermal stability and mechanical strength. Additionally, its ability to act as a coordinating agent makes it valuable in the development of metal-organic frameworks (MOFs) and other coordination polymers.

From an environmental perspective, understanding the fate and behavior of 2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid in natural systems is crucial. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, its persistence in aquatic environments remains a topic of concern due to its potential bioaccumulation in aquatic organisms. Regulatory agencies are increasingly focusing on assessing the environmental risks associated with such compounds to ensure their safe use.

Looking ahead, the development of novel synthetic routes and functionalization strategies for 2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid will likely drive further innovation across multiple industries. Collaborative efforts between academia and industry are expected to accelerate the translation of research findings into practical applications. Moreover, advancements in computational chemistry are enabling researchers to predict the biological activity and toxicity profiles of this compound more accurately before experimental validation.

In conclusion, 2-(3-Bromophenyl)-1,3-thiazol-4-ylacetic Acid (CAS No: 851879-29-3) stands at the intersection of chemistry and biology, offering immense potential for advancing drug discovery, agricultural innovation